Cas no 2228715-59-9 (1-(2-chloro-4-fluorophenyl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(2-chloro-4-fluorophenyl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2228715-59-9
• MF: C₁₃H₁₅ClF₃N
• MW: 277.713113069534
• CID: 5923080
• PubChem ID: 165697735
• Update Time: 2025-06-13

1-(2-chloro-4-fluorophenyl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-fluorophenyl)-4,4-difluorocyclohexylmethanamine
• EN300-1948289
• [1-(2-chloro-4-fluorophenyl)-4,4-difluorocyclohexyl]methanamine
• 2228715-59-9

• Inchi： 1S/C13H15ClF3N/c14-11-7-9(15)1-2-10(11)12(8-18)3-5-13(16,17)6-4-12/h1-2,7H,3-6,8,18H2
• InChI Key： WPOPELMAFIEBEP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CN)CCC(CC1)(F)F)F

Computed Properties

• Exact Mass: 277.0845117g/mol
• Monoisotopic Mass: 277.0845117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-4-fluorophenyl)-4,4-difluorocyclohexylmethanamine

Professional Introduction to 1-(2-chloro-4-fluorophenyl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228715-59-9)

1-(2-chloro-4-fluorophenyl)-4,4-difluorocyclohexylmethanamine, identified by the CAS number 2228715-59-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents on the aromatic ring, combined with the bulky difluorocyclohexyl group, contributes to its distinct chemical properties and reactivity.

The synthesis and characterization of this compound have been subjects of extensive research, particularly in the context of designing molecules with enhanced binding affinity and selectivity. The 2-chloro-4-fluorophenyl moiety is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules. The chlorine atom introduces a region of electrophilicity, while the fluorine atom provides lipophilicity and metabolic stability. These features make the compound a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with various diseases. The structural framework of 1-(2-chloro-4-fluorophenyl)-4,4-difluorocyclohexylmethanamine suggests potential interactions with a range of biological targets. For instance, the aromatic ring can engage in π-stacking interactions with biomolecules, while the aliphatic amine group can form hydrogen bonds. These interactions are crucial for achieving high affinity and selectivity in drug design.

The difluorocyclohexyl group adds an additional layer of complexity to the molecule. This bulky group can help to improve solubility and reduce off-target effects by sterically hindering unwanted interactions. Furthermore, the presence of two fluorine atoms enhances the metabolic stability of the compound, making it less susceptible to degradation by enzymes such as cytochrome P450 enzymes. This is a critical factor in drug development, as it ensures that the therapeutic agent remains active in vivo for longer periods.

Recent studies have explored the pharmacological properties of derivatives similar to 1-(2-chloro-4-fluorophenyl)-4,4-difluorocyclohexylmethanamine. These studies have highlighted its potential as a lead compound for further optimization. For example, modifications to the aromatic ring or the cyclohexyl group have been shown to enhance binding affinity to specific biological targets. Such findings underscore the importance of this compound as a scaffold for developing novel therapeutics.

The synthesis of 1-(2-chloro-4-fluorophenyl)-4,4-difluorocyclohexylmethanamine involves several key steps that highlight its synthetic complexity. The introduction of the chloro and fluoro substituents requires careful control of reaction conditions to avoid unwanted side products. Additionally, the formation of the amine bond necessitates a high degree of precision to ensure regioselectivity. Advances in synthetic methodologies have enabled researchers to access this compound more efficiently, paving the way for further exploration.

In conclusion, 1-(2-chloro-4-fluorophenyl)-4,4-difluorocyclohexylmethanamine(CAS No. 2228715-59-9) is a compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. The combination of computational modeling and experimental validation will be crucial in elucidating its full pharmacological profile and exploring its potential applications.